2-(3-Ethylpiperidin-1-yl)ethanol
Overview
Description
2-(3-Ethylpiperidin-1-yl)ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as N-ethyl-1-(2-hydroxyethyl)piperidine or EPEP, and it belongs to the class of piperidine derivatives.
Mechanism of Action
The mechanism of action of 2-(3-Ethylpiperidin-1-yl)ethanol is not fully understood. However, it is believed that this compound may act as a modulator of the GABA-A receptor, which is an important target for many drugs used in the treatment of anxiety and other neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-Ethylpiperidin-1-yl)ethanol can induce sedative and anxiolytic effects in animal models. This compound has also been shown to have anticonvulsant properties and may be useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(3-Ethylpiperidin-1-yl)ethanol in lab experiments is its high potency and selectivity towards the GABA-A receptor. However, this compound is also highly toxic and requires careful handling and storage.
Future Directions
There are several potential future directions for research on 2-(3-Ethylpiperidin-1-yl)ethanol. One possible direction is the development of new drugs based on the structure of this compound for the treatment of anxiety, epilepsy, and other neurological disorders. Another direction is the study of the biochemical and physiological mechanisms underlying the effects of this compound, which could lead to a better understanding of its potential therapeutic applications. Finally, future research could focus on the synthesis of new derivatives of 2-(3-Ethylpiperidin-1-yl)ethanol with improved pharmacological properties.
Synthesis Methods
The synthesis of 2-(3-Ethylpiperidin-1-yl)ethanol can be achieved through various methods. One of the most common methods involves the reaction of 3-ethylpiperidine with ethylene oxide in the presence of a catalyst such as potassium hydroxide. This reaction leads to the formation of the desired product with a yield of around 70%.
Scientific Research Applications
2-(3-Ethylpiperidin-1-yl)ethanol has been widely used in scientific research due to its unique chemical properties. This compound has been studied for its potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
2-(3-ethylpiperidin-1-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c1-2-9-4-3-5-10(8-9)6-7-11/h9,11H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFDUYCRRUNOMCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCN(C1)CCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Ethylpiperidin-1-yl)ethan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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